(3S)-1-Cyclopentylpiperidin-3-amine;dihydrochloride
Description
(3S)-1-Cyclopentylpiperidin-3-amine;dihydrochloride, commonly known as CPP, is a chemical compound that has been widely used in scientific research. CPP is a selective agonist of the N-methyl-D-aspartate (NMDA) receptor, which is a type of ionotropic glutamate receptor. The NMDA receptor plays a crucial role in synaptic plasticity, learning, and memory formation, making it an important target for research in neuroscience.
Scientific Research Applications
Land Use Landscape Ecology
Background: As human intervention in land ownership systems increases, the tension between land use and human activities becomes more pronounced. To maintain ecological health, it’s crucial to apply 3S technology (Spatial Information Systems, including Remote Sensing, Geographic Information Systems, and Global Positioning Systems) to establish models for land use and landscape design changes.
Application: Researchers have used 3S technology to study land use patterns and landscape ecology. By combining data from remote sensing, GIS, and GPS, they create models that help maintain ecological balance. For instance, investigations in specific areas have revealed that non-farm agricultural land accounts for 50.1%, while green areas cover 36% . This alignment with landscape ecology principles ensures sustainable land use.
Flood Control in River Systems
Background: The integration of 3S technologies—Geographical Information Systems (GIS), Global Positioning Systems (GPS), and Remote Sensing (RS)—plays a vital role in river flood control.
Application: For example, when revising topographic maps of the Lower Yellow River, researchers use 3S to update existing maps. This approach enhances flood control strategies and ensures accurate riverway information .
Meteorology
Background: 3S technology provides a new generation of observation tools for scientific research, government management, and social production.
Application: In meteorology, 3S integration aids in precise and intelligent weather monitoring. Researchers apply 3S principles to monitor various meteorological disasters and hazards, improving our understanding of weather patterns and enhancing early warning systems .
properties
IUPAC Name |
(3S)-1-cyclopentylpiperidin-3-amine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2.2ClH/c11-9-4-3-7-12(8-9)10-5-1-2-6-10;;/h9-10H,1-8,11H2;2*1H/t9-;;/m0../s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZKTYJHQWIQIAP-WWPIYYJJSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2CCCC(C2)N.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(C1)N2CCC[C@@H](C2)N.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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